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Introduction
7-Methylindole-3-carboxaldehyde, a derivative of the indole heterocyclic system, is a

compound of significant interest in medicinal chemistry and organic synthesis. Its structure,

featuring a methyl group at the 7-position and a reactive aldehyde at the 3-position, provides a

unique scaffold for the development of novel therapeutic agents and complex organic

molecules.[1][2] This guide offers an in-depth exploration of the chemical properties, synthesis,

and characterization of 7-Methylindole-3-carboxaldehyde, providing field-proven insights for

its effective utilization in research and development.

The indole core is a privileged scaffold in drug discovery, present in a multitude of natural and

synthetic bioactive compounds.[3][4] The strategic placement of the methyl group on the indole

ring in 7-Methylindole-3-carboxaldehyde influences its electronic properties and steric

interactions, which can be leveraged to fine-tune the biological activity and pharmacokinetic

profile of its derivatives.[1] The aldehyde functionality serves as a versatile handle for a wide

array of chemical transformations, enabling the construction of diverse molecular architectures.

[5]

Core Chemical and Physical Properties
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A thorough understanding of the fundamental physicochemical properties of 7-Methylindole-3-
carboxaldehyde is paramount for its effective handling, storage, and application in synthetic

protocols.

Property Value Source

Molecular Formula C₁₀H₉NO [2][6][7]

Molecular Weight 159.18 g/mol [6][7]

CAS Number 4771-50-0 [2][6][7]

Appearance
Yellowish to off-white

crystalline powder
[2]

Melting Point 200-212 °C [2]

Purity ≥ 99% (HPLC) [2]

Solubility

Soluble in organic solvents

such as DMF and ethyl

acetate.

[8]

Storage Conditions

Store at 0-8 °C, under an inert

atmosphere, and protected

from light.[1][2]

Synthesis and Mechanistic Insights
The most prevalent and efficient method for the synthesis of 7-Methylindole-3-
carboxaldehyde is the Vilsmeier-Haack reaction.[1] This reaction involves the formylation of

an electron-rich aromatic ring, in this case, 7-methylindole, using a Vilsmeier reagent.

The Vilsmeier-Haack Reaction: A Step-by-Step Protocol
The Vilsmeier reagent, a chloromethyleniminium salt, is typically generated in situ from N,N-

dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[9][10]

Step 1: Formation of the Vilsmeier Reagent
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Phosphorus oxychloride activates the carbonyl group of DMF, making it susceptible to

nucleophilic attack by the dimethylamino group. Subsequent elimination of a chloride ion

generates the electrophilic Vilsmeier reagent.

DMF Activated Complex+ POCl₃

POCl₃

Vilsmeier Reagent
(Chloromethyleniminium salt)

- Cl⁻

Click to download full resolution via product page

Caption: Formation of the Vilsmeier Reagent.

Step 2: Electrophilic Aromatic Substitution

The electron-rich 7-methylindole attacks the electrophilic Vilsmeier reagent, preferentially at the

C3 position due to the directing effect of the indole nitrogen. This results in the formation of an

iminium salt intermediate.

Step 3: Hydrolysis

The reaction mixture is then quenched with water, leading to the hydrolysis of the iminium salt

to yield the final product, 7-Methylindole-3-carboxaldehyde.

Starting Materials

Intermediate Product

7-Methylindole Iminium Salt
Intermediate

+ Vilsmeier Reagent

Vilsmeier Reagent

7-Methylindole-3-carboxaldehydeHydrolysis (H₂O)
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Caption: Vilsmeier-Haack Synthesis Workflow.

Experimental Protocol:

A general procedure for the synthesis of 7-methylindole-3-carboxaldehyde from 7-

methylindole is as follows:[8]

To a flask containing N,N-dimethylformamide (DMF), slowly add phosphorus oxychloride

(POCl₃) at 0 °C.

Stir the mixture to form the Vilsmeier reagent.

Add 7-methylindole to the reaction mixture.

The reaction is then heated.

After the reaction is complete, the mixture is cooled and neutralized with a saturated sodium

bicarbonate solution.

The crude product is filtered, washed, and purified by column chromatography.

Spectroscopic Characterization
Confirmation of the structure and purity of synthesized 7-Methylindole-3-carboxaldehyde is

achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific NMR data for 7-Methylindole-3-carboxaldehyde is not readily available in the

provided search results, typical chemical shifts for related indole-3-carboxaldehydes can be

inferred.[11][12] The ¹H NMR spectrum would be expected to show distinct signals for the

aldehyde proton (around 10 ppm), the aromatic protons on the indole ring, and the methyl

group protons. The ¹³C NMR spectrum would show a characteristic signal for the carbonyl

carbon of the aldehyde group (around 185 ppm).

Infrared (IR) Spectroscopy
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The IR spectrum of 7-Methylindole-3-carboxaldehyde provides key information about its

functional groups. A strong absorption band corresponding to the C=O stretching of the

aldehyde group is expected in the region of 1650-1700 cm⁻¹. The N-H stretching of the indole

ring would appear as a broad band around 3200-3400 cm⁻¹. The NIST Chemistry WebBook

provides a reference IR spectrum for 1H-Indole-3-carboxaldehyde, 7-methyl-.[13]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. The electron ionization (EI) mass spectrum would show a molecular ion peak (M⁺)

corresponding to the molecular weight of 159.18 g/mol .[6][13]

Chemical Reactivity and Synthetic Utility
The aldehyde group at the 3-position of 7-Methylindole-3-carboxaldehyde is a versatile

functional group that can participate in a variety of chemical reactions, making it a valuable

building block in organic synthesis.[5]

Key Reactions:

N-Alkylation and N-Acylation: The nitrogen atom of the indole ring can be functionalized

through alkylation or acylation reactions.[1]

Condensation Reactions: The aldehyde can react with amines, hydrazines, and other

nucleophiles to form imines, hydrazones, and other derivatives.[5]

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 7-

methylindole-3-carboxylic acid.

Reduction: The aldehyde can be reduced to the corresponding alcohol, (7-methyl-1H-indol-3-

yl)methanol.

Wittig and Horner-Wadsworth-Emmons Reactions: These reactions allow for the conversion

of the aldehyde into various substituted alkenes.
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Chemical Transformations

Resulting Products

7-Methylindole-3-carboxaldehyde

Oxidation Reduction Condensation
(e.g., with R-NH₂) Wittig Reaction

7-Methylindole-3-carboxylic acid (7-Methyl-1H-indol-3-yl)methanol Imines Alkenes

Click to download full resolution via product page

Caption: Reactivity of 7-Methylindole-3-carboxaldehyde.

Applications in Drug Discovery and Beyond
7-Methylindole-3-carboxaldehyde serves as a crucial intermediate in the synthesis of a wide

range of biologically active molecules.[1][2] Its derivatives have shown potential as:

Anticancer agents: Indole-based compounds are known to exhibit anticancer properties.[1]

Antimicrobial and antifungal agents: Derivatives have demonstrated activity against various

pathogens.[1][14]

Anti-inflammatory agents: The indole scaffold is present in several anti-inflammatory drugs.

[1]

Tryptophan dioxygenase inhibitors: These are being investigated as potential anticancer

immunomodulators.[8]

Antiandrogens: For the treatment of prostate cancer.[8]

Glucocorticoid receptor ligands.[8]

Necroptosis inhibitors.[8]
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Beyond pharmaceuticals, 7-Methylindole-3-carboxaldehyde and its derivatives find

applications in the flavor and fragrance industry due to their aromatic properties and in the

development of agrochemicals.[1][2][15]

Conclusion
7-Methylindole-3-carboxaldehyde is a versatile and valuable chemical entity with significant

potential in various scientific and industrial fields. Its straightforward synthesis, well-defined

chemical properties, and broad reactivity make it an attractive starting material for the

development of novel compounds with diverse applications. This guide provides a solid

foundation for researchers and developers to understand and effectively utilize this important

indole derivative in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy 7-Methylindole-3-carboxaldehyde | 4771-50-0 [smolecule.com]

2. chemimpex.com [chemimpex.com]

3. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its
Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its
Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. | Semantic Scholar
[semanticscholar.org]

5. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1296166?utm_src=pdf-body
https://www.benchchem.com/product/b1296166?utm_src=pdf-body
https://www.benchchem.com/product/b1296166?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s706959
https://www.chemimpex.com/products/21713
https://pubmed.ncbi.nlm.nih.gov/39781713/
https://pubmed.ncbi.nlm.nih.gov/39781713/
https://pubmed.ncbi.nlm.nih.gov/39781713/
https://www.semanticscholar.org/paper/New-Insights-into-the-Modifications-and-of-and-its-Mukhtar-Suleiman/4140075459c5604355647c5ed7eccfd2fdf9f9d6
https://www.semanticscholar.org/paper/New-Insights-into-the-Modifications-and-of-and-its-Mukhtar-Suleiman/4140075459c5604355647c5ed7eccfd2fdf9f9d6
https://www.semanticscholar.org/paper/New-Insights-into-the-Modifications-and-of-and-its-Mukhtar-Suleiman/4140075459c5604355647c5ed7eccfd2fdf9f9d6
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-versatility-7-azaindole-3-carboxaldehyde-synthesis-cr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 7-methyl-1H-indole-3-carbaldehyde | C10H9NO | CID 260389 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. scbt.com [scbt.com]

8. 7-METHYLINDOLE-3-CARBOXALDEHYDE | 4771-50-0 [chemicalbook.com]

9. Vilsmeier-Haack Reaction [organic-chemistry.org]

10. jk-sci.com [jk-sci.com]

11. rsc.org [rsc.org]

12. hmdb.ca [hmdb.ca]

13. 1H-Indole-3-carboxaldehyde, 7-methyl- [webbook.nist.gov]

14. China (1H-Indol-7-yl)methanol CAS: 1074-87-9 Manufacturers - Free Sample - Alfa
Chemical [alfachemch.com]

15. jk-sci.com [jk-sci.com]

To cite this document: BenchChem. [7-Methylindole-3-carboxaldehyde: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296166#7-methylindole-3-carboxaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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